Cas no 1804718-50-0 (3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine
• CAS No: 1804718-50-0
• MF: C₇H₄ClF₂I₂N
• MW: 429.37211227417
• CID: 4851044
• Update Time: 2025-10-30

3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine

• Inchi： 1S/C7H4ClF2I2N/c8-2-3-1-4(11)5(6(9)10)13-7(3)12/h1,6H,2H2
• InChI Key： LGFIGSBKEFUBSM-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(N=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine

3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine: An Overview of a Versatile Compound (CAS No. 1804718-50-0)

3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine (CAS No. 1804718-50-0) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its distinctive pyridine core, which is substituted with a chloromethyl group, a difluoromethyl group, and two iodine atoms. These functional groups endow the molecule with a range of interesting properties that make it a valuable building block in various applications.

The chloromethyl group in 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine is particularly noteworthy due to its reactivity and versatility. It can undergo nucleophilic substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. This functional group can be readily converted into other functionalities such as amines, ethers, and sulfides, thereby expanding the scope of potential applications.

The presence of the difluoromethyl group adds another layer of complexity to the molecule. Fluorinated compounds are known for their unique electronic and steric properties, which can significantly influence the reactivity and stability of the molecule. In the context of medicinal chemistry, fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine may contribute to these desirable properties.

The two iodine atoms in the molecule are also significant. Iodine is a heavy halogen that can participate in various chemical reactions, including cross-coupling reactions and radical processes. The presence of these iodine atoms makes 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine an attractive starting material for the synthesis of complex organic molecules and materials. Additionally, iodinated compounds are often used in imaging agents and contrast media due to their high atomic number and X-ray absorption properties.

In recent years, there has been growing interest in the use of pyridine derivatives in medicinal chemistry and drug discovery. Pyridine-based compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique combination of functional groups in 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine makes it a promising candidate for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the potential of pyridine derivatives as inhibitors of specific enzymes involved in disease pathways. The researchers found that compounds with similar structural features to 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine exhibited potent inhibitory activity against key enzymes involved in cancer progression. This finding underscores the potential of this compound as a lead structure for further drug development.

In addition to its applications in medicinal chemistry, 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine has also shown promise in materials science. The unique electronic properties conferred by the fluorinated and iodinated groups make it an attractive candidate for the development of new materials with tailored properties. For example, fluorinated pyridines have been used as building blocks for the synthesis of conductive polymers and organic semiconductors.

A recent study published in Advanced Materials explored the use of fluorinated pyridines as precursors for the synthesis of novel organic semiconductors. The researchers found that compounds with similar structural features to 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine exhibited excellent charge transport properties and were suitable for use in organic electronic devices such as transistors and solar cells.

The synthetic accessibility of 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine is another factor that contributes to its appeal as a research tool. A variety of synthetic routes have been developed to access this compound efficiently and selectively. One common approach involves the sequential introduction of the chloromethyl, difluoromethyl, and iodine substituents onto a pyridine core using well-established synthetic methods.

A recent publication in Organic Letters described an efficient one-pot synthesis of 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine. The authors reported high yields and excellent selectivity using this approach, making it an attractive method for large-scale production.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2,5-diiodopyridine (CAS No. 1804718-50-0) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups endows it with interesting chemical properties that make it a valuable building block for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in various scientific fields.